Cas no 5660-81-1 (Cyclopentylmalonic acid)

Cyclopentylmalonic acid Properties

Names and Identifiers

• Cyclopentanemalonic acid
• Cyclopentylmalonic Acid
• 2-cyclopentylpropanedioic acid
• 2-cyclopentylmalonic acid
• cyclopentyl-malonic acid
• Cyclopentyl-malonsaeure
• Propanedioic acid,2-cyclopentyl
• Cyclopentanemalonicacid (7CI,8CI)
• Propanedioic acid, cyclopentyl- (9CI)
• NSC 28333
• DRHLPIHNSBNMFF-UHFFFAOYSA-N
• CyclopentylmalonicAcid
• Cyclopentylmalonsaure
• 2-Cyclopentylmalonic acid #
• Propanedioic acid,2-cyclopentyl-
• NSC28333
• FCH917500
• +Expand

• MDL： MFCD00059515
• InChIKey： DRHLPIHNSBNMFF-UHFFFAOYSA-N
• Inchi： 1S/C8H12O4/c9-7(10)6(8(11)12)5-3-1-2-4-5/h5-6H,1-4H2,(H,9,10)(H,11,12)
• SMILES： O([H])C(C([H])(C(=O)O[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 172.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.96200
• PSA: 74.60000
• Melting Point: 160.0 to 165.0 deg-C

Cyclopentylmalonic acid Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

Cyclopentylmalonic acid Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters